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Compound of Interest

Compound Name: Flerobuterol

Cat. No.: B1672768

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flerobuterol is a phenylethanolamine derivative with potential therapeutic applications
stemming from its activity as a B-adrenoceptor agonist. This document provides a
comprehensive technical overview of Flerobuterol, including its chemical structure and, by
extension, its likely pharmacological properties and mechanism of action based on the well-
characterized analogue, Clenbuterol. This guide is intended to serve as a foundational
resource for research and development professionals interested in the potential of
Flerobuterol.

Chemical Structure of Flerobuterol

Flerobuterol, a synthetic compound, is structurally characterized by a fluorinated phenyl ring
linked to an ethanolamine side chain. The presence of a tertiary butyl group on the amine is a
key feature of this class of compounds.

e Molecular Formula: C12H1sFNO[1]
e SMILES: CC(C)(C)NCC(O)clcceccclF[1]
e InChlKey: NXNFXCMJTRKWFF-UHFFFAOYSA-N[1]

Below is a two-dimensional representation of the Flerobuterol chemical structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1672768?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1676181/
https://pubmed.ncbi.nlm.nih.gov/1676181/
https://www.benchchem.com/product/b1672768#what-is-the-chemical-structure-of-flerobuterol
https://www.benchchem.com/product/b1672768#what-is-the-chemical-structure-of-flerobuterol
https://www.benchchem.com/product/b1672768#what-is-the-chemical-structure-of-flerobuterol
https://www.benchchem.com/product/b1672768#what-is-the-chemical-structure-of-flerobuterol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672768?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

